Cas no 59478-67-0 (Benzamide,5-acetyl-2-ethoxy-N-[2-[4-[[[[(3-ethoxy-4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-)

• Product name: Benzamide,5-acetyl-2-ethoxy-N-[2-[4-[[[[(3-ethoxy-4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-
• CAS No: 59478-67-0
• MF: C₂₉H₃₉N₃O₇S
• MW: 573.700866937637
• CID: 338527

Benzamide,5-acetyl-2-ethoxy-N-[2-[4-[[[[(3-ethoxy-4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,5-acetyl-2-ethoxy-N-[2-[4-[[[[(3-ethoxy-4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-
• Benzamide, 5-acetyl-2-ethoxy-N-[2-[4-[[[[(3-ethoxy-4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-

• Inchi： 1S/C29H39N3O7S/c1-5-38-26-14-10-22(20(4)33)17-25(26)28(34)30-16-15-21-8-12-24(13-9-21)40(36,37)32-29(35)31-23-11-7-19(3)27(18-23)39-6-2/h8-10,12-14,17,19,23,27H,5-7,11,15-16,18H2,1-4H3,(H,30,34)(H2,31,32,35)
• InChI Key： NFLKVPZYQQPCOI-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(S(NC(NC2CCC(C)C(OCC)C2)=O)(=O)=O)C=C1)(=O)C1=CC(C(C)=O)=CC=C1OCC

Computed Properties

• Exact Mass: 573.25107

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• PSA: 139.9
• pka: 5.08±0.10(Predicted)